Cas no 1451392-63-4 (5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid)

• Product Name: 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid
• CAS No: 1451392-63-4
• MF: C₆H₇BClNO₂S
• MW: 203.454279184341
• MDL: MFCD22628208
• CID: 4764492
• Update Time: 2026-02-26

5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid
• (5-Chloro-2-(methylthio)pyridin-3-yl)boronic acid
• C6H7BClNO2S
• Z1554
• (5-Chloro-2-methylsulfanyl-3-pyridyl)boronic acid

• MDL： MFCD22628208
• Inchi： 1S/C6H7BClNO2S/c1-12-6-5(7(10)11)2-4(8)3-9-6/h2-3,10-11H,1H3
• InChI Key： JRBSKXBHQXGYQM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(B(O)O)=C1)SC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 78.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid

Introduction to 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid (CAS No. 1451392-63-4)

5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid (CAS No. 1451392-63-4) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique boronic acid functionality and chloro and methylsulfanyl substituents, offers a wide range of applications in the development of novel pharmaceuticals and materials.

The chemical structure of 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid consists of a pyridine ring with a chloro group at the 5-position, a methylsulfanyl group at the 2-position, and a boronic acid moiety at the 3-position. This combination of functional groups provides the compound with unique reactivity and stability properties, making it an attractive building block for various synthetic transformations.

In recent years, 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid has been extensively studied for its potential in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biologically active molecules. The boronic acid functionality facilitates these reactions by forming stable intermediates that can be easily converted into a variety of substituted pyridines. This versatility has led to its use in the synthesis of complex molecules with diverse biological activities.

Beyond its role in synthetic chemistry, 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid has also shown promise in medicinal chemistry. The presence of the chloro and methylsulfanyl groups imparts specific pharmacological properties to the molecule, making it a valuable starting material for the development of new drugs. For instance, recent studies have explored its potential as an intermediate in the synthesis of antiviral and anticancer agents.

A notable example is its use in the synthesis of compounds targeting viral proteases, which are crucial for the replication of several viruses, including HIV and hepatitis C. The ability to modulate these proteases through rationally designed inhibitors is a key strategy in antiviral drug development. 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid serves as a key intermediate in this process, providing a robust platform for the synthesis of potent inhibitors.

In addition to antiviral applications, 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid has been investigated for its anticancer properties. Research has shown that derivatives of this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings highlight the potential of 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid as a lead compound for the development of novel anticancer therapies.

The physical and chemical properties of 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid have been well-characterized. It is typically supplied as a white or off-white solid with good solubility in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol. Its stability under various reaction conditions makes it suitable for use in both laboratory-scale and industrial-scale syntheses.

Safety considerations are an important aspect when handling any chemical compound. While 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid is not classified as a hazardous material, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

In conclusion, 5-Chloro-2-(methylsulfanyl)pyridine-3-boronic acid (CAS No. 1451392-63-4) is a valuable compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique combination of functional groups makes it an ideal building block for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.